2-(4-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile

• IUPAC Name: 2-(4-phenyl-1,2,4-triazol-3-yl)acetonitrile
• InChI: InChI=1S/C10H8N4/c11-7-6-10-13-12-8-14(10)9-4-2-1-3-5-9/h1-5,8H,6H2
• InChI Key: RRPFZMYBUYBHOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=NN=C2CC#N
• Molecular Formula: C10H8N4
• Molecular Weight: 184.20 g/mol
• CAS RN: 77691-67-9

Description

“2-(4-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile” is a chemical compound that belongs to the class of 1,2,4-triazole derivatives. It has a molecular weight of 184.2.

Synthesis Analysis

The synthesis of this compound involves a reaction of isonicotinohydrazide and isothiocyanatobenzene in ethanol, followed by a series of reactions involving NaOH solution, hydrochloric acid, and N,N-dimethylformamide (DMF). The synthesis of 1,2,4-triazole derivatives has been extensively studied, with various methods developed, including chemical and enzymatic methods.

Molecular Structure Analysis

The molecular structure of “2-(4-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile” has been determined using crystallographic data. The compound crystallizes in the orthorhombic space group Pbca with unit cell parameters a = 9.7864(2) Å, b = 15.5709(3) Å, c = 18.7774(4) Å.

Chemical Reactions Analysis

While specific chemical reactions involving “2-(4-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile” are not mentioned in the retrieved sources, 1,2,4-triazole derivatives in general have been reported to undergo a variety of reactions.

Scientific Research Applications

Antibacterial Activity

• . .

Antifungal Properties

• . Researchers have explored this property in various contexts.

Anticancer Research

• . The 2-(4-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile compound could be evaluated for its cytotoxic effects on cancer cells.

Antioxidant Activity

• . Investigating whether our compound possesses antioxidant properties could contribute to understanding its biological behavior.

Anti-Inflammatory Potential

• . Researchers have explored this property in related compounds.

Chemical Synthesis and Characterization

• Detailed characterization of the synthesized compound is essential. .

Future Directions

The future directions for research on “2-(4-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile” and similar compounds could include further exploration of their synthesis, investigation of their biological activities, and development of new drugs based on these compounds.